Cas no 382179-68-2 (3-Pyridinecarbonitrile, 1,2-dihydro-4-(1-naphthalenyl)-6-phenyl-2-thioxo-)

• Product Name: 3-Pyridinecarbonitrile, 1,2-dihydro-4-(1-naphthalenyl)-6-phenyl-2-thioxo-
• CAS No: 382179-68-2
• MF: C₂₂H₁₄N₂S
• MW: 338.424963474274
• CID: 1488789
• Update Time: 2024-08-24

3-Pyridinecarbonitrile, 1,2-dihydro-4-(1-naphthalenyl)-6-phenyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-4-(1-naphthalenyl)-6-phenyl-2-thioxo-

• Inchi： 1S/C22H14N2S/c23-14-20-19(18-12-6-10-15-7-4-5-11-17(15)18)13-21(24-22(20)25)16-8-2-1-3-9-16/h1-13H,(H,24,25)
• InChI Key： LJFPTIJWIVRFLC-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=CC=C2)=CC(C2=C3C(C=CC=C3)=CC=C2)=C1C#N

Computed Properties

• Exact Mass: 338.08792

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 228-230 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 532.2±60.0 °C(Predicted)
• PSA: 35.82
• pka: 6.60±0.70(Predicted)